Cas no 1245823-93-1 (1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride)

1-(Butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis. Its reactive sulfonyl chloride group enables efficient functionalization, making it valuable for constructing sulfonamides, sulfonate esters, and other sulfur-containing compounds. The presence of a chloro substituent at the 4-position enhances its electrophilic reactivity, while the butan-2-yl group contributes to moderate lipophilicity. This compound is particularly useful in pharmaceutical and agrochemical research, where precise sulfonylation reactions are required. Its stability under controlled conditions and compatibility with a range of reagents make it a practical choice for synthetic applications. Proper handling is essential due to its moisture sensitivity.

1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride structure

1245823-93-1 structure

Product Name:1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride

CAS No:1245823-93-1

MF:C₇H₁₀Cl₂N₂O₂S

MW:257.137498378754

MDL:MFCD15976418

CID:3160305

PubChem ID:50896596

Update Time:2025-10-18

1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-sec-butyl-4-chloro-1H-pyrazole-5-sulfonyl chloride
- 1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride
- AKOS005169297
- 2-butan-2-yl-4-chloropyrazole-3-sulfonyl chloride
- 1245823-93-1
- STL583965
- 4-chloro-2-sec-butyl-pyrazole-3-sulfonyl chloride
- 4-chloro-2-(sec-butyl)pyrazole-3-sulfonyl chloride
- 4-Chloro-1-(1-methylpropyl)-1H-pyrazole-5-sulfonyl chloride
- EN300-232459
- 1-sec-butyl-4-chloro-1H-pyrazole-5-sulfonylchloride
- DTXSID801189829
- MDL： MFCD15976418
- Inchi： 1S/C7H10Cl2N2O2S/c1-3-5(2)11-7(14(9,12)13)6(8)4-10-11/h4-5H,3H2,1-2H3
- InChI Key： JKVQVXBDGFVEPA-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C=1S(=O)(=O)Cl)C(C)CC

Computed Properties

Exact Mass: 255.9840041Da
Monoisotopic Mass: 255.9840041Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 60.3Å²

1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-232459-0.05g	1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride	1245823-93-1	95%	0.05g	$88.0	2024-06-19
Enamine	EN300-232459-0.1g	1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride	1245823-93-1	95%	0.1g	$132.0	2024-06-19
Enamine	EN300-232459-0.25g	1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride	1245823-93-1	95%	0.25g	$188.0	2024-06-19
Enamine	EN300-232459-0.5g	1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride	1245823-93-1	95%	0.5g	$353.0	2024-06-19
Enamine	EN300-232459-1.0g	1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride	1245823-93-1	95%	1.0g	$470.0	2024-06-19
Enamine	EN300-232459-2.5g	1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride	1245823-93-1	95%	2.5g	$923.0	2024-06-19
Enamine	EN300-232459-5.0g	1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride	1245823-93-1	95%	5.0g	$1364.0	2024-06-19
Enamine	EN300-232459-10.0g	1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride	1245823-93-1	95%	10.0g	$2024.0	2024-06-19
Enamine	EN300-232459-1g	1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride	1245823-93-1		1g	$470.0	2023-09-15
Enamine	EN300-232459-5g	1-(butan-2-yl)-4-chloro-1H-pyrazole-5-sulfonyl chloride	1245823-93-1		5g	$1364.0	2023-09-15